Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-glucopyranoside

Description

Octyl glucoside, also known as n-octyl-β-d-glucoside, is a nonionic surfactant widely used in biochemistry to solubilize integral membrane proteins . It is a glycoside derived from glucose and octanol and does not typically denature proteins, which allows for easy removal from protein extracts . Octyl glucoside has a critical micelle concentration (CMC) of approximately 0.025 M (~0.7% w/v) . Above this concentration, it has been shown to improve the selectivity of immunoprecipitation of phosphotyrosine-modified proteins and rapidly inactivate infective HIV . It has gained popularity among researchers since an improved synthesis was published in 1978, and it has also been proposed as a conditioning agent to prevent microbial colonization of contact lenses .

A similar compound, n-Octyl β-d-thioglucopyranoside (octylthioglucoside, OTG), is also a mild nonionic detergent used for cell lysis or to solubilize membrane proteins without denaturing them . OTG is particularly useful for crystallizing proteins or reconstituting them into lipid bilayers and has a CMC of 9 mM . It is an analog of octyl glucoside, with a thioether linkage that makes it resistant to degradation by beta-glucosidase enzymes . Studies have indicated that octylthioglucoside is superior to octyl glucoside in solubilizing and stabilizing the light-driven proton pump Bacteriorhodopsin .

When working as a research assistant, it is important to maintain a concise and well-organized resume, ideally one page for those with less than 10 years of experience . A strong resume should highlight research skills, knowledge of research methodologies, and the ability to work independently . It should include a professional summary, education, research experience, skills, and any relevant publications or presentations .

• CAS No.: 173725-22-9
• Product Name: Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-glucopyranoside
• Molecular Formula: C22H37NO9
• Molecular Weight: 459.5 g/mol
• IUPAC Name: [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-octoxyoxan-2-yl]methyl acetate
• Standard InChI: InChI=1S/C22H37NO9/c1-6-7-8-9-10-11-12-28-22-19(23-14(2)24)21(31-17(5)27)20(30-16(4)26)18(32-22)13-29-15(3)25/h18-22H,6-13H2,1-5H3,(H,23,24)/t18-,19-,20-,21-,22-/m1/s1
• Standard InChIKey: MKWRBOCGIQFSER-ZGJYDULXSA-N
• SMILES: CCCCCCCCOC1C(C(C(C(O1)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C
• Canonical SMILES: CCCCCCCCOC1C(C(C(C(O1)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C
• Synonyms: Octyl 2-(Acetylamino)-2-deoxy-β-D-glucopyranoside 3,4,6-Triacetate
• PubChem Compound: 16395390
• Last Modified: Sep 17 2023